Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Quantitative Data for PF-AKT400
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Compound Focus: PF-AKT400
Cat. No.: S548344

The following table consolidates the key biochemical data available for PF-AKT400 from multiple

commercial and chemical databases [1] [2] [3].

Target Reported ICso Value Selectivity (vs. PKA)
PKBao (Aktl) 0.5 nM 900-fold
PKA 450 nM -

Experimental Protocol for Kinase Assay

The search results include a description of the experimental method used to determine the ICso values for

PF-AKT400, as found in the scientific literature [3].

e Assay Type: Fluorescence Polarization (IMAP assay).
e Procedure:
o Incubation: PF-AKT400 (diluted in DMSO) is mixed with a reaction buffer.
o Reaction Start: The compound/buffer mixture is combined with a solution containing ATP and a
fluorescent-labeled peptide substrate (Tamra-labeled Crosstide), followed by the addition of the
Aktl enzyme.
o Incubation: The reaction is allowed to proceed for 90 minutes.
o Detection: IMAP binding beads are added, which bind to the phosphorylated peptide product.
The fluorescence polarization is then measured (excitation: 544 nm; emission: 615 nm).
e Data Analysis: The ICso values are calculated as the geometric mean of at least two separate
determinations.

© 2026 Smolecule. All rights reserved. 1/5 Tech Support


https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.smolecule.com/products/s548344?utm_src=pdf-interest
https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.abmole.com/products/akt-inhibitor.html
https://www.fishersci.co.uk/shop/products/pf-akt400-medchemexpress-4/16476807
https://www.chemsrc.com/en/cas/1004990-28-6_347471.html
https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.chemsrc.com/en/cas/1004990-28-6_347471.html
https://www.smolecule.com/products/s548344?utm_src=pdf-body
https://www.smolecule.com/products/s548344?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C U | e Specifications & Pricing

¢ Note on Enzyme: The assay was performed using a truncated Aktl protein (lacking the pleckstrin
homology domain), which was pre-phosphorylated at Thr308. The source indicates that using full-
length Aktl provided similar results [3].

Akt Sighaling Pathway Diagram

The diagram below illustrates the core PI3K-Akt signaling pathway, which is the target of PF-AKT400. The

inhibitor acts at the central node of this pathway [4] [5].
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Diagram 1: The PI3K-Akt signaling pathway and the inhibition point of PF-AKT400.

Key Insights on Selectivity and Research Use

e Mechanism of Action: As an ATP-competitive inhibitor, PF-AKT400 directly binds to the ATP-
binding site of Akt, preventing the kinase from transferring phosphate groups to its target proteins [1]

(2] [3].

¢ High Selectivity: The 900-fold selectivity for Akt over PKA is a key feature, suggesting that PF-
AKT400 has a reduced risk of off-target effects against this particular kinase in experimental settings,
which is valuable for mechanistic studies [3].

¢ Research Grade: It is important to note that PF-AKT400, like the products in the search results, is
marked "For research use only" and is not intended for diagnostic or therapeutic applications in
humans [1] [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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